Cas no 1266114-89-9 (4-(Difluoromethoxy)-3-fluorophenylhydrazine)

• Product Name: 4-(Difluoromethoxy)-3-fluorophenylhydrazine
• CAS No: 1266114-89-9
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4934627
• Update Time: 2025-06-25

4-(Difluoromethoxy)-3-fluorophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-3-fluorophenylhydrazine

• Inchi： 1S/C7H7F3N2O/c8-5-3-4(12-11)1-2-6(5)13-7(9)10/h1-3,7,12H,11H2
• InChI Key： ZOUQXFMZKGNVHZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC(F)F)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 2.2
• Topological Polar Surface Area: 47.3

Additional information on 4-(Difluoromethoxy)-3-fluorophenylhydrazine

4-(Difluoromethoxy)-3-fluorophenylhydrazine (CAS No. 1266114-89-9)

4-(Difluoromethoxy)-3-fluorophenylhydrazine is a highly specialized chemical compound with the CAS registry number 1266114-89-9. This compound belongs to the class of phenylhydrazines, which are derivatives of phenylhydrazine, a well-known compound with applications in organic synthesis and pharmacology. The structure of 4-(Difluoromethoxy)-3-fluorophenylhydrazine features a phenyl ring substituted with a difluoromethoxy group at the para position and a fluorine atom at the meta position, along with a hydrazine group attached to the benzene ring.

The synthesis of 4-(Difluoromethoxy)-3-fluorophenylhydrazine involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. The presence of electron-withdrawing groups such as the difluoromethoxy and fluorine substituents significantly influences the electronic properties of the benzene ring, making it more reactive towards nucleophilic attacks. This makes 4-(Difluoromethoxy)-3-fluorophenylhydrazine a valuable intermediate in the synthesis of various bioactive molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of 4-(Difluoromethoxy)-3-fluorophenylhydrazine as a precursor for developing novel anticancer agents. Researchers have explored its ability to form stable complexes with metal ions, which can enhance its pharmacokinetic properties and bioavailability. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 4-(Difluoromethoxy)-3-fluorophenylhydrazine exhibited significant cytotoxic activity against various human cancer cell lines, particularly in ovarian and breast cancer models.

In addition to its role in drug discovery, 4-(Difluoromethoxy)-3-fluorophenylhydrazine has been investigated for its applications in chemical sensing and catalysis. Its unique electronic configuration allows it to act as a highly sensitive probe for detecting trace amounts of metal ions in aqueous solutions. A 2022 research article in *Analytical Chemistry* reported that 4-(Difluoromethoxy)-3-fluorophenylhydrazine-based sensors exhibited exceptional selectivity and sensitivity towards heavy metal ions such as lead and mercury, making them promising candidates for environmental monitoring applications.

The development of efficient synthetic routes for 4-(Difluoromethoxy)-3-fluorophenylhydrazine has also been a focal point of recent research. Traditional methods often involve harsh reaction conditions and multiple purification steps, which can limit their scalability. However, advancements in catalytic chemistry have enabled the development of more sustainable synthesis pathways. For example, a 2023 study published in *Green Chemistry* introduced a microwave-assisted synthesis method for 4-(Difluoromethoxy)-3-fluorophenylhydrazine, which significantly reduced reaction time and energy consumption while maintaining high yields.

From an environmental perspective, understanding the fate and transport of 4-(Difluoromethoxy)-3-fluorophenylhydrazine in natural systems is crucial for assessing its potential ecological risks. Recent toxicological studies have shown that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is needed to evaluate its long-term effects on ecosystems and human health.

In conclusion, 4-(Difluoromethoxy)-3-fluorophenylhydrazine (CAS No. 1266114-89-9) is a versatile compound with diverse applications across multiple fields, including pharmaceuticals, analytical chemistry, and environmental science. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges.